2-Iodo-N-(2-methylpropyl)benzamide: Chemical Structure, Synthesis, and Downstream Applications in Organoselenium Therapeutics
2-Iodo-N-(2-methylpropyl)benzamide: Chemical Structure, Synthesis, and Downstream Applications in Organoselenium Therapeutics
Executive Summary
2-Iodo-N-(2-methylpropyl)benzamide (commonly referred to as 2-iodo-N-isobutylbenzamide) is a highly specialized halogenated benzamide. While it possesses baseline utility in structural activity relationship (SAR) studies for anthelmintic compounds[1], its primary value in modern medicinal chemistry lies in its role as a critical precursor. It serves as the direct synthetic intermediate for the generation of 2-isobutyl-1,2-benzisoselenazol-3(2H)-ones—a class of ebselen analogs[2]. These organoselenium derivatives are actively investigated for their potent anti-infective, anti-tubercular, and cytoprotective properties, driven by their ability to mimic glutathione peroxidase (GPx) and covalently inhibit critical cysteine-containing bacterial enzymes[3].
This technical guide provides a comprehensive breakdown of the compound’s physicochemical properties, validated synthetic pathways, and its downstream conversion into therapeutic organoselenium agents.
Chemical Structure and Physicochemical Properties
The molecular architecture of 2-iodo-N-(2-methylpropyl)benzamide consists of a central benzene ring heavily influenced by ortho-substitution. The presence of the bulky iodine atom at the C2 position, combined with the N-isobutyl carboxamide group at C1, forces the amide plane out of coplanarity with the aromatic ring. This steric strain is highly advantageous for downstream intramolecular cyclization reactions, as it pre-organizes the spatial geometry required for subsequent carbon-selenium (C–Se) bond formation[2].
Table 1: Quantitative Physicochemical Data
| Property | Value |
| IUPAC Name | 2-iodo-N-(2-methylpropyl)benzamide |
| Common Name | 2-iodo-N-isobutylbenzamide |
| Chemical Formula | C₁₁H₁₄INO |
| Molecular Weight | 303.14 g/mol |
| Predicted Density | 1.579 ± 0.06 g/cm³ (at 20 °C)[4] |
| Predicted pKa (Amide) | 13.88 ± 0.46[4] |
| Physical State | Solid (typically white to off-white) |
Synthesis Methodology: From 2-Iodobenzoic Acid to Benzamide
Rationale & Causality
The synthesis of 2-iodo-N-(2-methylpropyl)benzamide requires the activation of the highly stable 2-iodobenzoic acid. While direct coupling agents (e.g., DCC/DMAP) are viable[1], converting the carboxylic acid to an acyl chloride intermediate using oxalyl chloride is preferred for scale-up. Oxalyl chloride generates only volatile byproducts (CO, CO₂, and HCl), completely avoiding the difficult-to-remove urea byproducts associated with carbodiimide coupling. The subsequent amidation utilizes a non-nucleophilic base (triethylamine) to act as an HCl scavenger, preventing the protonation and deactivation of the incoming isobutylamine nucleophile.
Step-by-Step Protocol (Acyl Chloride Route)
-
Activation : Dissolve 2-iodobenzoic acid (1.0 equiv) in anhydrous dichloromethane (DCM) under an inert nitrogen (N₂) atmosphere.
-
Catalysis : Add a catalytic amount of anhydrous N,N-dimethylformamide (DMF). Causality: DMF reacts with oxalyl chloride to form the active Vilsmeier-Haack reagent, which accelerates the chlorination of the carboxylic acid.
-
Chlorination : Dropwise add oxalyl chloride (1.2–1.5 equiv) at 0 °C. Stir until gas evolution ceases, then warm to room temperature for 2 hours.
-
Concentration : Remove the solvent and excess oxalyl chloride under reduced pressure to yield the crude 2-iodobenzoyl chloride.
-
Amidation : Redissolve the acyl chloride in DCM. Cool to 0 °C and add isobutylamine (1.1 equiv) followed by triethylamine (1.5 equiv). Stir for 2–4 hours at room temperature.
-
Self-Validating Workup : Wash the organic layer sequentially with 1M HCl (to remove unreacted amine), saturated NaHCO₃ (to remove unreacted acid), and brine. Dry over anhydrous Na₂SO₄ and concentrate.
-
Analytical Validation : Monitor the reaction via Thin-Layer Chromatography (TLC) using EtOAc/Hexane (1:1). The product will appear as a distinct UV-active spot (Rf ~0.85). Confirm identity via ¹H NMR (CDCl₃), ensuring the presence of the characteristic isobutyl doublet (~0.98 ppm) and the broad amide N-H singlet[5].
Downstream Applications: Organoselenium Cross-Coupling
The primary application of 2-iodo-N-(2-methylpropyl)benzamide is its conversion into 2-isobutyl-1,2-benzisoselenazol-3(2H)-one via a copper-promoted C–Se bond formation[3].
Rationale & Causality
The ortho-iodo group is an excellent leaving group for transition-metal-catalyzed cross-coupling. Using potassium selenocyanate (KSeCN) as the selenium source, the reaction can be driven either thermally or photochemically. The photoinduced method is often superior as it bypasses the need for high thermal energy (>100 °C) and external ligands (like 1,10-phenanthroline), generating a highly reactive Cu–Se species at ambient temperature via UV/Vis irradiation[6].
Table 2: Optimization of C–Se Cross-Coupling Activation Methods
| Parameter | Thermal Activation[6] | Photoinduced Activation[6] |
| Catalyst / Ligand | CuI (1.0 eq) / 1,10-phenanthroline (1.0 eq) | CuI (1.0 eq) / No ligand |
| Base | Cs₂CO₃ (2.5 eq) | Cs₂CO₃ (1.2 eq) |
| Temperature | 100–110 °C | Room Temperature (20 °C) |
| Energy Source | Heat | 22 W Hg Lamp (Ambient Light) |
| Reaction Time | 12 hours | 24–32 hours |
Step-by-Step Protocol (Photoinduced C–Se Coupling)
-
Preparation : In a dry reaction vial, combine 2-iodo-N-(2-methylpropyl)benzamide (1.0 equiv), CuI (1.0 equiv), Cs₂CO₃ (1.2 equiv), and KSeCN (2.5 equiv)[6].
-
Solvent Addition : Suspend the solid mixture in anhydrous acetonitrile (3.0 mL).
-
Irradiation : Irradiate the mixture using a 22 W Hg lamp at room temperature (approx. 20 °C) for 32 hours[7]. Causality: The photons excite the copper complex, facilitating oxidative addition into the stable C–I bond without degrading the sensitive Se-N bond being formed.
-
Purification : Dilute the mixture with ethyl acetate, filter through a Celite pad to remove inorganic salts, and concentrate the filtrate. Purify via flash column chromatography on silica gel (30% ethyl acetate-hexane)[7].
-
Analytical Validation : Confirm the cyclized product via ESI-MS. The mass spectrum will display the characteristic isotopic distribution pattern of selenium, confirming the successful formation of the isoselenazolone core[6].
Workflow for synthesis of 2-iodo-N-(2-methylpropyl)benzamide and conversion to ebselen analog.
Pharmacological Relevance: GPx Mimicry and Mtb Inhibition
The conversion of 2-iodo-N-(2-methylpropyl)benzamide into its corresponding isoselenazolone unlocks profound biological utility. Ebselen and its 2-alkyl derivatives operate via a dual mechanism of action[2]:
-
Glutathione Peroxidase (GPx) Mimicry : The Se–N bond is highly reactive toward thiols. It mimics the selenoenzyme GPx by catalyzing the reduction of hazardous reactive oxygen species (ROS)—such as peroxynitrites and peroxides—into water or corresponding alcohols. This provides robust cytoprotection to biomembranes against oxidative stress[2].
-
Anti-Tubercular Activity : The compound acts as a covalent inhibitor of Mycobacterium tuberculosis (Mtb) Ag85C, an essential enzyme for the biosynthesis of the mycobacterial cell envelope. The selenium atom undergoes nucleophilic attack by the active-site cysteine of Ag85C, forming a covalent Se–S adduct that irreversibly halts enzyme function[3].
Dual mechanism of action: GPx mimicry for ROS reduction and covalent inhibition of Mtb Ag85C.
References
-
Vairoletti, F., et al. (2022). Structure-Based Bioisosterism Design, Synthesis, Biological Evaluation and In Silico Studies of Benzamide Analogs as Potential Anthelmintics. Molecules, 27(9), 2659. Retrieved from[Link]
-
Goins, C. M., et al. (2018). Thermal and Photoinduced Copper-Promoted C–Se Bond Formation: Synthesis of 2-Alkyl-1,2-benzisoselenazol-3(2H)-ones and Evaluation against Mycobacterium tuberculosis. Journal of Medicinal Chemistry. Retrieved from[Link]
- US Patent 20190161482A1. (2019). Substituted isoselenazolone anti-infective, anti-inflammatory, anti-cancer, cytoprotective, neuroprotective, and anti-oxidant agents. Google Patents.
Sources
- 1. Structure-Based Bioisosterism Design, Synthesis, Biological Evaluation and In Silico Studies of Benzamide Analogs as Potential Anthelmintics - PMC [pmc.ncbi.nlm.nih.gov]
- 2. US20190161482A1 - Substituted isoselenazolone anti-infective, anti-inflammatory, anti-cancer, cytoprotective, neuroprotective, and anti-oxidant agents - Google Patents [patents.google.com]
- 3. Thermal and Photoinduced Copper-Promoted C–Se Bond Formation: Synthesis of 2-Alkyl-1,2-benzisoselenazol-3(2H)-ones and Evaluation against Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
- 4. 5-Chloro-2-iodo-N-(2-methylpropyl)benzamide | 1880297-10-8 [m.chemicalbook.com]
- 5. Structure-Based Bioisosterism Design, Synthesis, Biological Evaluation and In Silico Studies of Benzamide Analogs as Potential Anthelmintics - PMC [pmc.ncbi.nlm.nih.gov]
- 6. Thermal and Photoinduced Copper-Promoted C–Se Bond Formation: Synthesis of 2-Alkyl-1,2-benzisoselenazol-3(2H)-ones and Evaluation against Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
- 7. US20190161482A1 - Substituted isoselenazolone anti-infective, anti-inflammatory, anti-cancer, cytoprotective, neuroprotective, and anti-oxidant agents - Google Patents [patents.google.com]
